4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid

• IUPAC Name: 4-[2-(4-ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid
• InChI: InChI=1S/C15H20N2O3/c1-2-16-7-9-17(10-8-16)14(18)11-12-3-5-13(6-4-12)15(19)20/h3-6H,2,7-11H2,1H3,(H,19,20)
• InChI Key: KWLJXQKFACLSNY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid, also known as EPPB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EPPB is a small molecule inhibitor that has been shown to selectively target a specific protein, making it a valuable tool for studying the role of this protein in various biological processes. In

Mechanism of Action

4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid works by binding to the ATPase domain of HSP70, which is responsible for the protein's ability to hydrolyze ATP. By inhibiting ATP hydrolysis, 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid prevents HSP70 from performing its normal functions, leading to a variety of cellular effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid are complex and dependent on the specific biological system being studied. In general, 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid has been shown to alter the expression of various genes and proteins, leading to changes in cell growth, differentiation, and survival. 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid has also been shown to have immunomodulatory effects, making it a potential therapeutic agent for a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid in lab experiments is its selectivity for HSP70. This allows researchers to study the specific effects of inhibiting this protein without affecting other cellular processes. However, 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid also has some limitations, including its potential toxicity and the need for careful dosing to avoid off-target effects.

Future Directions

There are many potential future directions for research on 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid. One area of interest is the development of new derivatives of 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid with improved selectivity and potency. Another area of research is the study of the role of HSP70 in various disease states, including cancer, neurodegenerative diseases, and infectious diseases. Finally, the development of new methods for delivering 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid to specific tissues or cells could lead to new therapeutic applications of this compound.

Synthesis Methods

The synthesis of 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid involves a series of chemical reactions that result in the formation of the final product. The starting material for 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid synthesis is 4-bromobenzoic acid, which is reacted with 4-ethylpiperazine to form the intermediate compound 4-[(4-ethylpiperazin-1-yl)carbonyl]benzoic acid. This intermediate is then reacted with ethyl chloroformate to produce the final product, 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid.

Scientific Research Applications

4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid has a wide range of potential applications in scientific research. One of the most promising areas of research is the study of the protein HSP70, which is involved in a variety of cellular processes, including protein folding and degradation, stress response, and immune system regulation. 4-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]benzoic acid has been shown to selectively inhibit the ATPase activity of HSP70, making it a valuable tool for studying the role of this protein in various biological processes.